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The table below summarizes the core efficacy and safety findings from a phase 2 randomized controlled trial,

which is the first study of Sutezolid in tuberculosis patients [1] [2].

Parameter

Sutezolid 600 mg BID

Sutezolid 1200 mg QD

Standard Therapy
(HRZE)

Patient Numbers

Mycobactericidal
Activity (over 14
days)

EBA Monitoring
Methods

Whole Blood
Bactericidal Activity
(WBA)

N =25

Statistically significant
(90% CI excluded zero)

Colony counts on agar;
Time to positivity in liquid
culture (MGIT)

Statistically significant
cumulative activity

N =25

Statistically significant
(90% CI excluded zero)

Colony counts on agar;
Time to positivity in liquid
culture (MGIT)

Statistically significant
cumulative activity

N=9

Statistically
significant (90% ClI
excluded zero)

Colony counts on
agar; Time to
positivity in liquid
culture (MGIT)

Information not
specified in abstract
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Parameter

Key Safety Findings

Most Common
Adverse Event

Sutezolid 600 mg BID

Generally safe and well
tolerated; No serious
adverse events or dose
reductions.

Transient, asymptomatic
ALT elevation (14% of all
Sutezolid-treated
patients).

Sutezolid 1200 mg QD

Generally safe and well
tolerated; No serious
adverse events or dose
reductions.

Transient, asymptomatic
ALT elevation (14% of all
Sutezolid-treated
patients).

Standard Therapy
(HRZE)

Benchmark for safety
comparison.

Not specified for
control group alone.

Detailed Experimental Protocol

For researchers aiming to replicate or understand the EBA assessment methodology, here is a detailed

breakdown of the experimental protocol from the same study [2].

¢ Trial Design: A randomized, open-label trial. Sputum smear-positive pulmonary TB patients were
assigned to either Sutezolid regimens or standard 4-drug therapy (isoniazid, rifampicin,
pyrazinamide, ethambutol) for the first 14 days of treatment.
¢ Subject Profile: Adults (18-65) with radiographically confirmed pulmonary TB, positive sputum acid-
fast smears, and culture or molecular confirmation of drug-susceptible M. tuberculosis. Participants
could be HIV-uninfected or HIV-infected with a CD4 count >350/mm?3 and not on antiretrovirals.
e Sputum Collection & Processing:
o Collection: Pooled sputum samples were collected over 16 hours on specified study days
(e.g.,days-1,0,1, 2, 3,4,6, 8, 10, 12, 14).
o Homogenization & Digestion: Specimens were homogenized by stirring for 30 minutes and
then digested with an equal volume of Sputasol.
o Viability Assays:
= Colony Forming Units (CFU): Log CFU determinations were performed on 7H11 agar
with Selectatab from samples on days -1, 0, 1, 2, 4, 6, 10, and 14.
= Time to Positivity (TTP): An aliquot was decontaminated, concentrated, and used to
inoculate Mycobacteria Growth Indicator Tubes (MGIT). Tubes were incubated in a
BACTEC MGIT 960 system until positive or for up to 42 days.
e Whole Blood Bactericidal Activity (WBA):
o Method: Ex vivo whole blood cultures from patients were inoculated with M. tuberculosis
H37Rv to measure the bactericidal activity of the circulating drugs.
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e Primary Efficacy Objective: To determine if the reduction in log sputum CFU counts over the
treatment period had a 95% confidence interval that excluded zero.

The Current Research Landscape

The following diagram illustrates the position of the completed EBA trial within the broader, ongoing
development pathway for Sutezelid. Current research has moved into large-scale trials evaluating Sutezolid

within novel combination regimens.
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The search results indicate that the field is advancing rapidly beyond the initial EBA studies:
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e Ongoing Research: The RAD-TB platform trial (ACTG A5409) is a major adaptive phase 2 trial that
began in January 2024. Its first "wave" is directly comparing different oxazolidinones, including two
doses of Sutezolid (800 mg and 1600 mg daily), combined with a Bedaquiline and Pretomanid
(BPa) backbone against the standard HRZE regimen [3].

¢ Research Context: Another trial, SUDOCU, has been evaluating Sutezolid at various doses (up to
800 mg twice daily) in combination with Bedaquiline, Delamanid, and Moxifloxacin [4]. The primary
goal of these newer studies is to identify the optimal dose and combination for shorter, more effective,

and safer pan-TB regimens.

Interpretation and Future Directions

The initial EBA data successfully established Sutezolid's proof-of-concept for antibacterial activity in

patients. The current research focus, as exemplified by the RAD-TB trial, is to determine:

e The optimal dosing of Sutezolid within a potent combination regimen.

e The efficacy and safety of these novel regimens compared to the decades-old standard of care.

e The potential for Sutezolid to form the backbone of a universal, shorter-duration TB regimen for
both drug-sensitive and drug-resistant disease [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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